Cas no 4394-72-3 (4-METHYL-6-(2-METHYL-1-PROPEN-1-YL)-2H-PYRAN-2-ONE)

• Product name: 4-METHYL-6-(2-METHYL-1-PROPEN-1-YL)-2H-PYRAN-2-ONE
• CAS No: 4394-72-3
• MF: C₁₀H₁₂O₂
• MW: 164.20108
• CID: 825891
• PubChem ID: 13480869

4-METHYL-6-(2-METHYL-1-PROPEN-1-YL)-2H-PYRAN-2-ONE Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-6-(2-METHYL-1-PROPEN-1-YL)-2H-PYRAN-2-ONE
• 2H-Pyran-2-one,4-methyl-6-(2-methyl-1-propenyl)
• 4-Methyl-6-(2-methyl-1-propen-1-yl)-2H-pyran-2-on
• 4-methyl-6(2-methylpropenyl)-2H-pyran-2-one
• 4-Methyl-6-(2-methyl-propenyl)-2-pyron
• 4-Methyl-6-(2-methyl-propenyl)-pyran-2-on
• 4-methyl-6-(2-methyl-propenyl)-pyran-2-one

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 2.3

Experimental Properties

• Stability/Shelf Life: At 00C.
• PSA: 30.21000
• LogP: 2.37140

4-METHYL-6-(2-METHYL-1-PROPEN-1-YL)-2H-PYRAN-2-ONE Security Information

4-METHYL-6-(2-METHYL-1-PROPEN-1-YL)-2H-PYRAN-2-ONE Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives